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Compound of Interest

Compound Name: p-Toluenesulfonic acid

CAS No.: 70788-37-3

Cat. No.: B10760145

Get Quote

p-Toluenesulfonic acid, systematically named 4-methylbenzenesulfonic acid and commonly

referred to as tosylic acid (TsOH), stands as a cornerstone of modern organic chemistry.[1][2]

[3] It is a strong organic acid that manifests as a white, hygroscopic solid, making it significantly

more convenient to handle and weigh than many of its liquid mineral acid counterparts like

sulfuric or hydrochloric acid.[2][4] Its potent acidity, combined with its non-oxidizing nature, has

established it as an indispensable catalyst for a vast array of organic transformations, from

esterifications and acetal formations to complex molecular rearrangements.[1][4][5] This guide

provides a detailed exploration of the molecular architecture and the fundamental principles

governing the pronounced acidity of p-Toluenesulfonic acid, offering insights for researchers

and professionals in drug development and chemical synthesis.

Part 1: Molecular Structure and Geometry
The chemical properties and reactivity of p-Toluenesulfonic acid are a direct consequence of

its unique molecular structure, which marries an aromatic hydrocarbon framework with a potent

acidic functional group.
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p-Toluenesulfonic acid possesses the molecular formula C₇H₈O₃S.[1][6] Its structure is

characterized by two primary components:

A toluene moiety: A benzene ring substituted with a methyl (-CH₃) group.

A sulfonic acid group (-SO₃H): This functional group is attached to the benzene ring at the

para position (position 4) relative to the methyl group.[1][6]

The central sulfur atom of the sulfonic acid group is bonded to two oxygen atoms via double

bonds, one hydroxyl (-OH) group via a single bond, and the carbon atom of the benzene ring.

Caption: Molecular structure of p-Toluenesulfonic acid (C₇H₈O₃S).

Three-Dimensional Geometry
The geometry around the sulfur atom in the sulfonic acid group is approximately tetrahedral.

This arrangement minimizes electron-pair repulsion between the four bonded groups (the aryl

carbon, two oxygen atoms, and the hydroxyl group), dictating the spatial orientation of the

acidic proton.

Part 2: The Potent Acidity of p-Toluenesulfonic Acid
The defining characteristic of TsOH is its exceptional acidity, which rivals that of strong mineral

acids. This property is not accidental but arises from a combination of inductive and resonance

effects.

A Quantitative Perspective: The pKa Value
The acidity of a compound is quantified by its acid dissociation constant (Ka) or, more

conveniently, its pKa value (-log Ka). p-Toluenesulfonic acid has a pKa of approximately -2.8.

[1][7] This extremely low value signifies that it is a very strong acid, dissociating almost

completely in water to yield a proton (H⁺) and its conjugate base, the tosylate anion.[6][7]
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Compound Formula pKa Value Acid Strength

p-Toluenesulfonic Acid CH₃C₆H₄SO₃H ~ -2.8[1][7] Very Strong

Benzenesulfonic Acid C₆H₅SO₃H ~ -2.8[8] Very Strong

Sulfuric Acid H₂SO₄ ~ -3.0 Very Strong

Benzoic Acid C₆H₅COOH ~ 4.2 Weak

The Decisive Factor: Resonance Stabilization of the
Conjugate Base
The primary reason for the immense strength of TsOH is the extraordinary stability of its

conjugate base, the p-toluenesulfonate (tosylate) anion (CH₃C₆H₄SO₃⁻).[9][10] Upon donation

of its proton, the resulting negative charge is not localized on a single oxygen atom. Instead, it

is delocalized across all three oxygen atoms of the sulfonate group through resonance.[9][10]

This distribution of the negative charge over multiple electronegative atoms significantly

stabilizes the anion, making its formation from the parent acid highly favorable. The more

stable the conjugate base, the stronger the acid.

Caption: Resonance delocalization in the stable p-toluenesulfonate anion.

The Role of the Toluene Group
The methyl group on the benzene ring is weakly electron-donating through an inductive effect.

[8] This effect slightly pushes electron density towards the sulfonic acid group, which

theoretically should slightly destabilize the resulting anion and make p-toluenesulfonic acid
marginally weaker than its unsubstituted counterpart, benzenesulfonic acid (pKa ≈ -2.8).[8]

However, this effect is minimal, and for most practical applications in organic synthesis, their

acid strengths are considered equivalent.

Part 3: Experimental and Practical Considerations
The structure and acidity of TsOH directly inform its handling, applications, and the

experimental methods used to study it.
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Application as a Strong Acid Catalyst
The high acidity and non-oxidizing nature of TsOH make it a superior catalyst for many organic

reactions compared to mineral acids, which can cause charring or side reactions.[2][4] Its solid,

non-volatile nature also simplifies reaction work-up.[4] Common applications include:

Esterification: Catalyzing the reaction of carboxylic acids and alcohols.[2]

Acetal/Ketal Formation: Protecting aldehydes and ketones.[1]

Dehydration Reactions: Removal of water to form alkenes or ethers.

Fischer-Indole Synthesis: A key step in the synthesis of indole derivatives.[11]

The Tosylate Anion as an Excellent Leaving Group
The high stability of the tosylate anion also makes it an excellent leaving group in nucleophilic

substitution (Sₙ1/Sₙ2) and elimination (E1/E2) reactions. Alcohols can be converted to

tosylates, transforming a poor leaving group (-OH) into a superb one (-OTs), thereby facilitating

subsequent reactions.[1][3]

Conceptual Workflow for Acidity Determination
Determining the pKa of a very strong acid like TsOH cannot be done by simple titration in water,

as the acid is fully dissociated. The process typically involves comparative methods in non-

aqueous solvents or advanced spectroscopic techniques.
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Caption: Conceptual workflow for determining the pKa of a strong acid.

Safety and Handling
As a strong acid, p-Toluenesulfonic acid is corrosive and can cause severe skin and eye

burns.[1][12] It is crucial to handle it with appropriate personal protective equipment (PPE),

including chemical safety goggles, gloves, and a lab coat.[12][13] It should be stored in a cool,

dry, well-ventilated area away from incompatible materials such as strong bases and oxidizing

agents.[12][13]

Conclusion
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p-Toluenesulfonic acid's utility in science and industry is fundamentally rooted in its molecular

structure. The combination of a sulfonic acid group and an aromatic ring gives rise to its

profound acidity, a property dominated by the extensive resonance stabilization of its conjugate

base, the tosylate anion. This stability not only makes TsOH a potent Brønsted acid but also

renders the tosylate moiety an exceptional leaving group. A thorough understanding of these

structural and electronic principles is essential for any scientist seeking to effectively harness

this versatile and powerful chemical tool in synthesis and materials development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://grokipedia.com/page/P-Toluenesulfonic_acid
https://www.guidechem.com/encyclopedia/p-toluenesulfonic-acid-dic1824.html
https://en.wikipedia.org/wiki/P-Toluenesulfonic_acid
https://www.ingentaconnect.com/content/ben/coc/2011/00000015/00000017/art00014?crawler=true
https://www.ingentaconnect.com/content/ben/coc/2011/00000015/00000017/art00014?crawler=true
https://pubs.rsc.org/en/content/articlelanding/2024/ob/d3ob01766d
https://pubs.rsc.org/en/content/articlelanding/2024/ob/d3ob01766d
https://pubchem.ncbi.nlm.nih.gov/compound/p-Toluenesulfonic-acid
https://www.guidechem.com/question/what-are-the-acidic-characteri-id135460.html
https://19january2021snapshot.epa.gov/sites/static/files/2015-07/documents/c16597.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Smith)/17%3A_Carboxylic_Acids_and_the_Acidity_of_the_OH_Bond/17.04%3A_Sulfonic_Acids
https://chem.libretexts.org/Courses/University_of_Illinois_Springfield/UIS%3A_CHE_269_(Morsch_and_Andrews)/Chapters/Chapter_19%3A_Acidity_of_Carboxylic_Acids/19.12_Sulfonic_Acids
https://www.preprints.org/manuscript/202404.1337
https://www.preprints.org/manuscript/202404.1337
https://capitalresin.com/material-safety-for-p-toluenesulfonic-acid/
https://www.integraclear.com/msds/T593_26603_101.pdf
https://www.benchchem.com/product/b10760145/docs#introduction-the-quintessential-organic-acid-catalyst
https://www.benchchem.com/product/b10760145/docs#introduction-the-quintessential-organic-acid-catalyst
https://www.benchchem.com/product/b10760145/docs#introduction-the-quintessential-organic-acid-catalyst
https://www.benchchem.com/product/b10760145/docs#introduction-the-quintessential-organic-acid-catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b10760145?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

